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Compound of Interest

Compound Name: 2-Fluorothioanisole

Cat. No.: B1305481 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers for 2-
Fluorothioanisole (CAS RN: 655-20-9), a key building block in pharmaceutical and materials

science research. Additionally, it outlines a detailed, representative experimental protocol for its

synthesis via the methylation of 2-fluorothiophenol, a common and effective route. This

document is intended to serve as a practical resource for laboratory professionals requiring this

versatile chemical intermediate.

Commercial Availability
2-Fluorothioanisole, also known as 2-fluorophenyl methyl sulfide or 1-fluoro-2-

(methylthio)benzene, is readily available from a variety of chemical suppliers. The compound is

typically offered in various purities and quantities to suit diverse research and development

needs. Below is a summary of prominent commercial sources.

Table 1: Commercial Suppliers of 2-Fluorothioanisole
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Supplier
Product
Name(s)

CAS Number Purity
Available
Quantities

TCI America

2-

Fluorothioanisole

; 2-Fluorophenyl

Methyl Sulfide; 1-

Fluoro-2-

(methylthio)benz

ene

655-20-9 >98.0% (GC) 5g, 25g[1]

Sigma-Aldrich

2-

Fluorothioanisole

; 2-Fluorophenyl

methyl sulfide

655-20-9 97%

Discontinued,

contact for

assistance[2]

Oakwood

Chemical

2-

Fluorothioanisole
655-20-9 Not specified 250mg, 1g, 5g[3]

Parchem

2-

Fluorothioanisole

; O-

FLUOROTHIOA

NISOLE; (2-

Fluorophenyl)me

thanethiol; 1-

FLUORO-2-

(METHYLTHIO)B

ENZENE; 2-

FLUOROPHENY

L METHYL

SULFIDE

655-20-9 Not specified

Bulk, FCL/TL,

Drum,

R&D/Pilot[4]

CP Lab Safety
2-

Fluorothioanisole
Not specified min 98% 100g[5]

Note: Availability and product specifications are subject to change. It is recommended to

consult the supplier's website for the most current information.
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Synthetic Protocol: Methylation of 2-
Fluorothiophenol
A prevalent and reliable method for the preparation of 2-Fluorothioanisole is the S-

methylation of 2-fluorothiophenol. This reaction proceeds via a nucleophilic substitution

mechanism where the thiolate, generated in situ by a base, attacks the methylating agent. The

following protocol is a representative procedure adapted from analogous thiol methylations.

Reaction Scheme:

2-Fluorothiophenol

2-Fluorothioanisole

Na(CH3)SO4 + H2O

 

+

Dimethyl Sulfate

NaOH (aq)

+

+

Click to download full resolution via product page

Figure 1: General reaction scheme for the methylation of 2-fluorothiophenol.

Materials and Equipment:

2-Fluorothiophenol
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Dimethyl sulfate (Caution: Toxic and corrosive)

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

Distilled water

Diethyl ether or Dichloromethane

Anhydrous sodium sulfate or magnesium sulfate

Round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Experimental Procedure:

Reaction Setup: In a four-necked round-bottom flask (1000 mL) equipped with a mechanical

stirrer, nitrogen inlet, thermometer, and dropping funnel, add distilled water (580 mL) and

sodium hydroxide (30 g).

Addition of Thiol: Under a nitrogen atmosphere, add 2-fluorothiophenol (0.1 mol, 12.82 g) to

the aqueous base solution.

Cooling and Methylating Agent Addition: Cool the stirred mixture to -10°C using an

appropriate cooling bath. From the dropping funnel, add dimethyl sulfate (0.11 mol, 13.88 g,

10.4 mL) dropwise, maintaining the internal temperature below 0°C.

Reaction Progression: After the addition is complete, continue stirring the reaction mixture at

0°C for 1 hour. Then, allow the mixture to warm to room temperature and continue stirring for

an additional 2 hours.

Workup: Transfer the reaction mixture to a separatory funnel. Extract the aqueous layer three

times with diethyl ether (50 mL each). Combine the organic extracts.
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Washing and Drying: Wash the combined organic layers with water and then with brine. Dry

the organic phase over anhydrous sodium sulfate.

Solvent Removal and Purification: Filter off the drying agent and remove the solvent under

reduced pressure using a rotary evaporator. The crude product can be purified by vacuum

distillation to yield pure 2-Fluorothioanisole.

Safety Precautions:

Dimethyl sulfate is highly toxic and a suspected carcinogen. Handle with extreme caution in

a well-ventilated fume hood, wearing appropriate personal protective equipment (gloves,

safety glasses, lab coat).

The reaction can be exothermic. Maintain proper temperature control, especially during the

addition of dimethyl sulfate.

Sodium hydroxide and potassium hydroxide are corrosive. Avoid contact with skin and eyes.

Logical Workflow for Procurement and Synthesis
The following diagram illustrates a logical workflow for researchers from identifying the need for

2-Fluorothioanisole to its utilization in further reactions.
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Figure 2: Workflow for obtaining and utilizing 2-Fluorothioanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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